Cas no 630119-82-3 (2-Chloro-N-(2-fluoro-5-methylphenyl)acetamide)

• Product Name: 2-Chloro-N-(2-fluoro-5-methylphenyl)acetamide
• CAS No: 630119-82-3
• MF: C₉H₉ClFNO
• MW: 201.625264883041
• CID: 876079
• PubChem ID: 4900320
• Update Time: 2026-04-29

2-Chloro-N-(2-fluoro-5-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(2-fluoro-5-methylphenyl)acetamide
• acetamide, 2-chloro-N-(2-fluoro-5-methylphenyl)-

• Inchi： InChI=1S/C9H9ClFNO/c1-6-2-3-7(11)8(4-6)12-9(13)5-10/h2-4H,5H2,1H3,(H,12,13)
• InChI Key： CIJOMYINGDFPDP-UHFFFAOYSA-N
• SMILES： CC1=CC(NC(CCl)=O)=C(F)C=C1

Computed Properties

• Exact Mass: 201.03577
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-Chloro-N-(2-fluoro-5-methylphenyl)acetamide

Introduction to 2-Chloro-N-(2-fluoro-5-methylphenyl)acetamide (CAS No: 630119-82-3)

2-Chloro-N-(2-fluoro-5-methylphenyl)acetamide, with the CAS number 630119-82-3, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both chloro and fluoro substituents in its aromatic ring system, along with a methyl group, contributes to its distinct chemical behavior and reactivity. These features make it a valuable intermediate in synthesizing various bioactive molecules.

The compound's structure consists of an acetamide moiety attached to a phenyl ring that is substituted with a chloro group at the ortho position and a fluoro group at the meta position relative to the methyl group. This specific arrangement imparts selective electronic and steric effects, which are crucial for modulating biological activity. In recent years, there has been growing interest in such substituted phenyl acetamides due to their role in developing novel therapeutic agents.

Recent studies have highlighted the importance of 2-chloro-N-(2-fluoro-5-methylphenyl)acetamide in medicinal chemistry. Researchers have explored its potential as a scaffold for designing small-molecule inhibitors targeting various biological pathways. For instance, its structural motif has been found to be relevant in the development of compounds that interact with enzymes involved in inflammation and cancer progression. The chloro and fluoro substituents enhance binding affinity and selectivity, making this compound a promising candidate for further investigation.

In the realm of drug discovery, the synthesis of derivatives of 2-chloro-N-(2-fluoro-5-methylphenyl)acetamide has been a focus of numerous research groups. The ability to modify the phenyl ring while retaining the acetamide core allows for fine-tuning of pharmacological properties. Advances in synthetic methodologies have enabled the efficient preparation of these derivatives, facilitating high-throughput screening and lead optimization.

The role of fluorine in pharmaceuticals is well-documented, with its ability to influence metabolic stability and binding interactions. The fluoro group in 2-chloro-N-(2-fluoro-5-methylphenyl)acetamide contributes to its metabolic resistance, which is a desirable trait for many drug candidates. This property has been exploited in designing compounds with prolonged half-lives and improved bioavailability.

Electrostatic and steric interactions play a critical role in determining the efficacy of drug molecules. The chloro group in this compound can engage in hydrogen bonding or ionic interactions with biological targets, enhancing binding affinity. Additionally, the methyl group provides steric hindrance, which can be used to avoid off-target effects. These features make 2-chloro-N-(2-fluoro-5-methylphenyl)acetamide a versatile building block for medicinal chemists.

The pharmaceutical industry has been increasingly interested in developing drugs with multiple mechanisms of action. Derivatives of 2-chloro-N-(2-fluoro-5-methylphenyl)acetamide have shown promise in this regard, exhibiting activity against multiple disease targets. For example, some derivatives have demonstrated anti-inflammatory and anti-proliferative effects simultaneously, offering a dual therapeutic approach.

The synthesis of 2-chloro-N-(2-fluoro-5-methylphenyl)acetamide involves multi-step organic reactions that require precise control over reaction conditions. Modern synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have streamlined the process significantly. These methods allow for high yields and purity, making it feasible to produce sufficient quantities for preclinical studies.

In conclusion, 2-chloro-N-(2-fluoro-5-methylphenyl)acetamide (CAS No: 630119-82-3) is a compound of great interest in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable tool for developing new drugs. Ongoing studies continue to uncover its full therapeutic potential, reinforcing its importance as a key intermediate in medicinal chemistry.